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Compound of Interest

Compound Name: Suberoyl chloride

Cat. No.: B127285 Get Quote

For researchers, scientists, and drug development professionals, sourcing high-purity reagents

is paramount to the success of experimental work and the synthesis of novel compounds.

Suberoyl chloride (octanedioyl dichloride), a bifunctional acyl chloride, is a critical building

block in the synthesis of various polymers, pharmaceuticals, and other specialty chemicals.

This in-depth technical guide provides a comprehensive overview of commercially available

high-purity suberoyl chloride, including a comparative analysis of supplier specifications,

detailed experimental protocols for its synthesis and application, and a discussion of common

impurities.

Commercial Supplier Specifications for High-Purity
Suberoyl Chloride
The quality and purity of suberoyl chloride can vary between suppliers. For applications in

drug development and polymer chemistry, where stoichiometry and impurity profiles are critical,

it is essential to select a supplier that provides comprehensive analytical data. A summary of

specifications from leading chemical suppliers is presented below.
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Supplier
Product
Number

Purity
(Assay)

Analytical
Method

Appearance
Refractive
Index
(n20/D)

Sigma-

Aldrich
235547 97% - Liquid 1.468 (lit.)

Thermo

Scientific
B24580 ≥96.0% GC

Clear

colorless to

brown

1.4665-

1.4715 @

20°C

TCI America S0420 >98.0% GC, Titration

Colorless to

Light orange

to Yellow

clear liquid

1.47

Note: This data is compiled from publicly available information on supplier websites and may

be subject to change. It is recommended to obtain the most recent certificate of analysis for lot-

specific data.

Synthesis and Purification of High-Purity Suberoyl
Chloride
High-purity suberoyl chloride is typically synthesized from suberic acid by reaction with a

chlorinating agent, most commonly thionyl chloride (SOCl₂). The crude product is then purified

by distillation.

Experimental Protocol: Synthesis of Suberoyl Chloride
This protocol is adapted from standard procedures for the synthesis of acyl chlorides from

carboxylic acids.

Materials:

Suberic acid

Thionyl chloride (SOCl₂)
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Dry toluene (optional, for co-evaporation)

Round-bottom flask

Reflux condenser with a gas outlet to a trap (containing aqueous sodium hydroxide)

Heating mantle

Magnetic stirrer and stir bar

Distillation apparatus

Procedure:

In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser,

add suberic acid.

Carefully add an excess of thionyl chloride (typically 2-3 equivalents) to the flask. The

reaction should be performed in a well-ventilated fume hood.

Gently heat the mixture to reflux with stirring. The reaction progress can be monitored by the

cessation of gas evolution (HCl and SO₂). The reaction is typically complete within 1-3 hours.

After the reaction is complete, allow the mixture to cool to room temperature.

Excess thionyl chloride can be removed by distillation or by co-evaporation with dry toluene

under reduced pressure.

The crude suberoyl chloride is then purified by fractional distillation under reduced

pressure. Collect the fraction boiling at the appropriate temperature (e.g., 162-163 °C at 15

mmHg).
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Synthesis of Suberoyl Chloride Workflow

Application in Polymer Synthesis: Interfacial
Polymerization of Nylon 6,10
A significant application of suberoyl chloride is in the synthesis of polyamides, such as Nylon

6,10, through interfacial polymerization. This technique involves the reaction of a diacid

chloride in an organic phase with a diamine in an aqueous phase at the interface of the two

immiscible liquids.

Experimental Protocol: Interfacial Polymerization of
Nylon 6,10
This protocol provides a general procedure for the demonstration of interfacial polymerization.

Materials:

Suberoyl chloride

Hexamethylenediamine

Sodium carbonate (to neutralize HCl byproduct)

An organic solvent immiscible with water (e.g., hexane, dichloromethane)

Deionized water

Beaker
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Forceps or a glass rod

Procedure:

Prepare an aqueous solution of hexamethylenediamine and sodium carbonate.

Prepare an organic solution of suberoyl chloride in a solvent like hexane.

Carefully pour the organic solution onto the aqueous solution in a beaker to form two distinct

layers. Avoid mixing.

A polymer film will form at the interface of the two layers.

Using forceps or a glass rod, gently grasp the polymer film from the center and pull it out of

the beaker as a continuous "rope."

The polymer rope can be washed with water and then with a solvent like ethanol to remove

unreacted monomers and byproducts, and then allowed to dry.

Aqueous Phase Organic Phase

Hexamethylenediamine
in Water

Liquid-Liquid Interface

Polymerization Reaction

Suberoyl Chloride
in Hexane

Nylon 6,10 Film Formation HCl (neutralized by Na₂CO₃)

Click to download full resolution via product page
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Interfacial Polymerization of Nylon 6,10

Common Impurities in High-Purity Suberoyl
Chloride
Even in high-purity grades of suberoyl chloride, trace amounts of impurities can be present,

arising from the synthesis and purification processes. Understanding these potential impurities

is crucial for troubleshooting and for applications sensitive to side reactions.

Potential Impurities:

Suberic Acid: The starting material for the synthesis. Incomplete reaction will result in the

presence of suberic acid in the final product.

Thionyl Chloride: The chlorinating agent. Due to its volatility, it can often be effectively

removed during purification, but residual amounts may remain.

Suberic Anhydride: Formed by the reaction of suberoyl chloride with suberic acid at

elevated temperatures.

Water: Suberoyl chloride is highly sensitive to moisture and will hydrolyze back to suberic

acid upon contact with water. Proper handling and storage under inert atmosphere are

critical.

The presence of these impurities can be determined using analytical techniques such as Gas

Chromatography-Mass Spectrometry (GC-MS) and Fourier-Transform Infrared (FTIR)

spectroscopy. For highly sensitive applications, it is advisable to purify the commercially

available suberoyl chloride by distillation before use.

To cite this document: BenchChem. [High-Purity Suberoyl Chloride: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127285#commercial-suppliers-of-high-purity-
suberoyl-chloride]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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